6-(4-chlorophenyl)-N,N-diethyl-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide

• IUPAC Name: 6-(4-chlorophenyl)-N,N-diethyl-4-oxo-5H-triazolo[1,5-a]pyrazine-3-carboxamide
• InChI: InChI=1S/C16H16ClN5O2/c1-3-21(4-2)16(24)13-14-15(23)18-12(9-22(14)20-19-13)10-5-7-11(17)8-6-10/h5-9H,3-4H2,1-2H3,(H,18,23)
• InChI Key: SNNDKQDDHSWVCX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C2C(=O)NC(=CN2N=N1)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H16ClN5O2
• Molecular Weight: 345.78 g/mol

Description

The compound “6-(4-chlorophenyl)-N,N-diethyl-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide” is a heterocyclic compound. It is part of a class of compounds known as triazoles, which are nitrogenous heterocyclic moieties. Triazoles have a molecular formula of C2H3N3 and are known to bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities.

Molecular Structure Analysis

The molecular structure of this compound involves a triazole ring fused with a pyrazine ring. The triazole ring contains two carbon and three nitrogen atoms. The aromaticity and structure of such compounds have been studied using x-ray crystallographic analysis.

Scientific Research Applications

Anti-Tubercular Activity

• Key Compounds : Notably, compounds 6a, 6e, 6h, 6j, and 6k from Series-I, along with compound 7e from Series-II, exhibited significant activity against Mycobacterium tuberculosis H37Ra, with IC50 values ranging from 1.35 to 2.18 μM. .

1,2,4-Triazole-Pyrrolo Pyrazine Hybrid System

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Antibacterial Activity

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Substituted 4,5,6,7-Tetrahydro[1,2,3]triazolo[4,3-a]pyrazine

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Fused Heterocycles Containing 1,2,3-Triazole and Pyrazine

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Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[1,5-a]pyrimidines, have been known to interact with a variety of enzymes and receptors . They have shown a wide range of biological activities and have been used in various drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular .

Mode of Action

Triazole compounds, which are part of the structure of this compound, are known to bind readily in the biological system with a variety of enzymes and receptors . This suggests that the compound may interact with its targets, leading to changes in their function or activity.

Biochemical Pathways

For instance, pyrazolo[1,5-a]pyrimidines are purine analogs and have valuable properties as antimetabolites in purine biochemical activity .

Pharmacokinetics

Triazole compounds are known for their good bioavailability and are commonly used in medicinal chemistry .

Result of Action

Compounds with similar structures have shown a wide range of biological activities, suggesting that this compound may also have diverse molecular and cellular effects .